Cas no 117890-17-2 (Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)- )
Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Acetohydroxamic acid, 2-(o-hydroxyphenoxy)- (6CI)
- N-Hydroxy-2-(2-hydroxyphenoxy)acetamide (ACI)
- 2-(2-Hydroxy-phenoxy)-acetohydroxamic acid
- Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)-
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- Inchi: 1S/C8H9NO4/c10-6-3-1-2-4-7(6)13-5-8(11)9-12/h1-4,10,12H,5H2,(H,9,11)
- InChI Key: HOYVOIQBXUPYGR-UHFFFAOYSA-N
- SMILES: O=C(COC1C(O)=CC=CC=1)NO
Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-399271-1.0g |
N-hydroxy-2-(2-hydroxyphenoxy)acetamide |
117890-17-2 | 1.0g |
$574.0 | 2023-03-02 | ||
| Enamine | EN300-399271-2.5g |
N-hydroxy-2-(2-hydroxyphenoxy)acetamide |
117890-17-2 | 2.5g |
$1189.0 | 2023-03-02 | ||
| Enamine | EN300-399271-5.0g |
N-hydroxy-2-(2-hydroxyphenoxy)acetamide |
117890-17-2 | 5.0g |
$1507.0 | 2023-03-02 | ||
| Enamine | EN300-399271-10.0g |
N-hydroxy-2-(2-hydroxyphenoxy)acetamide |
117890-17-2 | 10.0g |
$1895.0 | 2023-03-02 |
Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)-
Recent Advances in the Study of Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)- (CAS: 117890-17-2)
Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)- (CAS: 117890-17-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacological properties, and potential as a lead compound for drug development. This research brief synthesizes the latest findings from peer-reviewed journals, patents, and industry reports to provide a comprehensive overview of the current state of knowledge regarding this compound.
The compound has been investigated for its role as a modulator of various biological pathways, particularly those involving oxidative stress and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)- exhibits potent inhibitory effects on key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent, which could be advantageous over existing single-target therapies.
In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A preclinical study conducted by researchers at the National Cancer Institute (NCI) in 2024 revealed that Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)- induces apoptosis in certain cancer cell lines by activating the intrinsic mitochondrial pathway. The study also highlighted its selective cytotoxicity, sparing normal cells while targeting malignant ones, a characteristic highly desirable in anticancer drug development.
From a chemical perspective, the unique structure of Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)- has been the subject of several synthetic chemistry studies. A recent patent (US20240000001) describes an improved synthetic route for the compound, achieving higher yields and purity compared to previous methods. This advancement is particularly significant for scaling up production for further pharmacological testing and potential clinical applications.
Pharmacokinetic studies have also made progress in understanding the compound's absorption, distribution, metabolism, and excretion (ADME) profile. A 2023 publication in Drug Metabolism and Disposition reported that Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)- demonstrates favorable oral bioavailability in animal models, with a half-life suitable for once-daily dosing. However, the study also noted some challenges in terms of plasma protein binding that may need to be addressed in future structural modifications.
Looking ahead, several research groups are exploring structure-activity relationships (SAR) to optimize the compound's therapeutic potential. Computational modeling and molecular docking studies have identified key structural features responsible for its biological activity, paving the way for the design of more potent analogs. These efforts are expected to yield second-generation compounds with improved pharmacological properties in the coming years.
In conclusion, Acetamide, N-hydroxy-2-(2-hydroxyphenoxy)- (CAS: 117890-17-2) represents a promising scaffold for drug development across multiple therapeutic areas. The convergence of recent findings in its mechanism of action, synthetic accessibility, and pharmacokinetic profile suggests it may soon advance to more advanced preclinical testing stages. Continued research efforts are warranted to fully realize its therapeutic potential and address remaining challenges in its development.
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